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Introduction

Methyl 5-oxooctadecanoate is a long-chain keto ester with significant potential as a versatile
building block in organic synthesis and as a subject of interest in medicinal chemistry. Its
bifunctional nature, possessing both a ketone and a methyl ester, allows for a wide range of
chemical transformations, making it a valuable intermediate in the synthesis of complex
molecules, including carbocyclic and heterocyclic systems. This guide provides a
comprehensive overview of the fundamental properties, synthesis, analytical characterization,
and potential applications of Methyl 5-oxooctadecanoate, with a focus on its relevance to
researchers in the fields of chemistry and drug development.

Core Molecular and Physical Properties

Methyl 5-oxooctadecanoate is chemically identified by the CAS Number 2380-20-3.[1] It is a
solid at room temperature with a melting point of 58-60 °C.[2]
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Property Value Source(s)
Molecular Formula C19H3603 [1112]
Molecular Weight 312.49 g/mol [1][2]
Physical Form Solid [2]

Melting Point 58-60 °C [2]

CAS Number 2380-20-3 [1]

Synthesis of Methyl 5-Oxooctadecanoate

The synthesis of y-keto esters such as Methyl 5-oxooctadecanoate can be achieved through
various synthetic routes. A common and effective method involves the acylation of a (3-keto
ester, such as methyl acetoacetate, with a long-chain acyl chloride.

Conceptual Synthesis Workflow

The synthesis strategy involves the formation of an enolate from a (3-keto ester, which then acts
as a nucleophile, attacking the electrophilic carbonyl carbon of an acyl chloride. This is followed
by a deacylation step to yield the desired y-keto ester.
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Methvl Acet tat (Enolate Formation Deacylation ( -
ethyl Acetoacetate (Base) Acylation €eg. Methanolyss)) kMethyI 5-oxooctadecanoate
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Caption: Conceptual workflow for the synthesis of Methyl 5-oxooctadecanoate.
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Experimental Protocol: General Procedure for the
Synthesis of B-Keto Esters

While a specific protocol for Methyl 5-oxooctadecanoate is not readily available in the cited
literature, a general and effective procedure for the synthesis of 3-keto esters from methyl
acetoacetate and an acid chloride has been described.[3] This can be adapted for the
synthesis of the target molecule.

Materials:

» Methyl acetoacetate

e Barium oxide

e Methanol

o Appropriate long-chain acyl chloride (e.g., tetradecanoyl chloride)
e 5% Sulfuric acid solution

e 5% Sodium bicarbonate solution

Brine

Procedure:

» Preparation of the Barium Complex: In a reaction vessel, activate barium oxide with a small
amount of water and vigorous stirring. Add methyl acetoacetate dropwise at 25-30 °C over a
period of 1 hour.[3]

e Acylation: To the resulting solution, add the long-chain acyl chloride dropwise at the same
temperature over 1 hour. Continue stirring for an additional hour.[3]

o Cleavage: Add methanol to the reaction mixture and stir for 16 hours.[3]

o Workup: Adjust the pH of the reaction mixture to 1 using a 5% sulfuric acid solution. Filter the
insoluble barium salt. Wash the organic layer with a 5% sodium bicarbonate solution and
then with brine.[3]
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 Purification: Recover the solvent and distill the oily residue under reduced pressure to obtain
the purified Methyl 5-oxooctadecanoate.[3]

Analytical Characterization

The structural confirmation and purity assessment of Methyl 5-oxooctadecanoate are crucial
for its use in further applications. The primary analytical techniques for this purpose are Nuclear
Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-
MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are powerful tools for the structural elucidation of organic
molecules. For long-chain keto esters, specific chemical shifts can confirm the presence of the
key functional groups.

Expected *H NMR Spectral Features:

o Asinglet corresponding to the methyl ester protons (-COOCHs3). For similar methyl esters,
this peak appears around 3.7 ppm.[4]

o Triplets and multiplets in the aliphatic region corresponding to the long hydrocarbon chain.
 Signals corresponding to the methylene groups adjacent to the ketone and ester carbonyls.

Expected 3C NMR Spectral Features:

A resonance for the ester carbonyl carbon.

A downfield resonance for the ketone carbonyl carbon.

A signal for the methyl carbon of the ester group.

A series of signals in the aliphatic region for the methylene carbons of the long chain.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique for the identification and quantification of volatile and
semi-volatile compounds. For fatty acid methyl esters, GC provides excellent separation, and
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MS provides structural information through fragmentation patterns.[5][6]
General GC-MS Protocol:

o Sample Preparation: Dissolve the Methyl 5-oxooctadecanoate sample in a suitable solvent
(e.g., hexane or dichloromethane).

o GC Separation: Inject the sample into a GC equipped with a capillary column suitable for
FAME analysis (e.g., a polar cyano-column).[7] The oven temperature program should be
optimized to achieve good separation. A typical program might start at a lower temperature
and ramp up to a higher temperature to elute the long-chain ester.

o MS Detection: The eluting compounds are introduced into the mass spectrometer. Electron
ionization (EI) is commonly used, which generates a reproducible fragmentation pattern.[8]

Expected Mass Spectral Fragmentation:

e The molecular ion peak (M*) may be observed, though it can be weak for long-chain esters.

[8]

o Characteristic fragment ions resulting from cleavage at the carbonyl groups and along the
aliphatic chain.
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Caption: Workflow for the analytical characterization of Methyl 5-oxooctadecanoate.
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Applications in Research and Development
Organic Synthesis

A significant application of Methyl 5-oxooctadecanoate is in the synthesis of complex cyclic
molecules. It has been used as a precursor for the preparation of seven-, eight-, and nine-
membered carbocyclic ring systems.[2] These structures are of interest in medicinal chemistry
as they form the core of various biologically active natural products and synthetic compounds.
The presence of both a ketone and an ester functionality allows for intramolecular reactions,
such as the Dieckmann condensation, to form cyclic B-keto esters, which are versatile
intermediates for further synthetic transformations.[9][10][11][12][13]

Potential in Drug Development and Medicinal Chemistry

While direct pharmacological studies on Methyl 5-oxooctadecanoate are limited, the broader
class of oxo-fatty acids has garnered attention for its biological activities.

o Anti-inflammatory Properties: Certain oxo-fatty acids have been shown to possess anti-
inflammatory effects.[14][15][16] They can modulate inflammatory signaling pathways,
suggesting that synthetic analogs like Methyl 5-oxooctadecanoate could be explored as
potential anti-inflammatory agents.

e Metabolic Probes: Long-chain fatty acid analogs are utilized as probes to study fatty acid
metabolism and its role in various diseases.[17][18][19] Methyl 5-oxooctadecanoate could
potentially serve as a tool to investigate the pathways of keto-fatty acid metabolism and their
physiological consequences.

o Cellular Signaling: Fatty acids and their derivatives can act as signaling molecules,
influencing various cellular processes.[20] The introduction of a keto group can alter the
molecule's interaction with cellular targets and signaling pathways.

Conclusion

Methyl 5-oxooctadecanoate is a valuable chemical entity with established utility in organic
synthesis and potential for exploration in drug discovery and chemical biology. Its well-defined
structure and reactivity make it an ideal starting material for the construction of complex
molecular architectures. Future research into the biological activities of this and related long-
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chain keto esters may unveil novel therapeutic applications, particularly in the context of
inflammatory and metabolic diseases. The synthetic and analytical protocols outlined in this
guide provide a solid foundation for researchers to further investigate the chemical and
biological properties of Methyl 5-oxooctadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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